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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde-d4

Cat. No.: B561862 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 2-
Nitrobenzaldehyde-d4, ensuring the safety of laboratory personnel and compliance with

environmental regulations. Given that the disposal procedures for deuterated compounds are

analogous to their non-deuterated counterparts, this document refers to the safety data for 2-

Nitrobenzaldehyde.

Immediate Safety and Handling Precautions
Before handling 2-Nitrobenzaldehyde-d4, it is crucial to be aware of its hazards. This

compound is harmful if swallowed, causes skin and serious eye irritation, and may lead to

respiratory irritation.[1][2][3] It is a combustible solid that can form explosive dust-air mixtures.

[4][5]

Personal Protective Equipment (PPE): Always wear the following appropriate personal

protective equipment when handling 2-Nitrobenzaldehyde-d4:

Eye Protection: Splash goggles or safety glasses.[4][6]

Hand Protection: Impervious chemical-resistant gloves.[4][6]

Body Protection: A lab coat or other protective clothing.[4]

Respiratory Protection: An approved/certified dust respirator, especially when there is a risk

of dust generation.[4][6]
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Spill Management Protocol
In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Minor Spills:

Eliminate Ignition Sources: Remove all potential sources of ignition from the immediate area.

[5]

Ensure Proper Ventilation: Work in a well-ventilated area.

Containment: Use dry clean-up procedures and avoid generating dust.[5][6] Do not use air

hoses for cleaning.[6]

Collection: Carefully sweep or vacuum the spilled material. Consider using an explosion-

proof vacuum designed for handling combustible dusts.[6]

Disposal: Place the collected material into a clean, dry, sealable, and properly labeled

container for waste disposal.[5][6]

Major Spills:

Evacuate the Area: Clear all personnel from the affected area and ensure they move upwind

to avoid inhaling dust.[6]

Alert Emergency Services: Notify your institution's emergency responders or the local fire

brigade, informing them of the location and nature of the hazard.[5][6]

Prevent Contamination: Take measures to prevent the spilled material from entering drains,

sewers, or water courses.[6]

Personal Protection: Only trained personnel with appropriate PPE, including a full suit and a

self-contained breathing apparatus, should address the spill.[4]

Proper Disposal Procedure
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The disposal of 2-Nitrobenzaldehyde-d4 must be conducted in accordance with all applicable

local, regional, and national regulations.

Step-by-Step Disposal Guide:

Containerization: Keep the waste chemical in its original, tightly closed container.[1] Do not

mix it with other waste.[1]

Labeling: Ensure the container is clearly and accurately labeled with the chemical name and

associated hazards.

Professional Disposal: Dispose of the contents and container through an approved and

licensed waste disposal plant or hazardous waste collection point.[1][2][6]

Consultation: If a suitable disposal facility is not readily identifiable, consult with a Waste

Management Authority or the chemical manufacturer for disposal options.[5]

Decontamination: Do not allow wash water from cleaning equipment to enter drains.[5]

Collect all wash water for appropriate treatment and disposal.[5]

Quantitative Data Summary
The following table summarizes key quantitative data for 2-Nitrobenzaldehyde. This information

is critical for safe handling and for understanding its physical and toxicological properties.

Property Value Reference

Acute Oral Toxicity (LD50) 600 mg/kg (Mouse) [4]

Melting Point 41 - 44 °C / 105.8 - 111.2 °F [2]

Boiling Point 153 °C / 307.4 °F @ 23 mmHg [2]

Flash Point > 110 °C / > 230 °F [2]

Autoignition Temperature 200 °C / 392 °F [1]

Molecular Weight 151.12 g/mol [4]
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2-
Nitrobenzaldehyde-d4, from initial handling to final disposal.
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Caption: Disposal workflow for 2-Nitrobenzaldehyde-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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